2-(ethylthio)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[[6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C22H20FN3OS2/c1-3-28-19-7-5-4-6-17(19)21(27)24-12-20-14(2)26-13-18(25-22(26)29-20)15-8-10-16(23)11-9-15/h4-11,13H,3,12H2,1-2H3,(H,24,27)
• InChI Key: ZPLCMSYPBVBPGE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2=C(N3C=C(N=C3S2)C4=CC=C(C=C4)F)C
• Molecular Formula: C22H20FN3OS2
• Molecular Weight: 425.5 g/mol
• CAS No.: 1421489-60-2

Description

“2-(ethylthio)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)benzamide” is a derivative of imidazo[2,1-b]thiazole. Imidazo[2,1-b]thiazole nucleus is a very interesting scaffold in terms of chemistry and biological activity. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial including antibacterial, antifungal, antimalarial, anticancer, antiallergic, antihypertensive, anti-inflammatory, and antipsychotic.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 2-bromo-1-(4-methyl-2-(methylamino) thiazol-5-yl) ethanone with different heterocyclic amines and thiosemicarbazones. A mixture of compound 5 (0.34 g, 0.92 mmol), compound 12a (0.444 g, 2.48 mmol), and DIPEA (0.57 mL, 3.3 mmol) in DMSO (10 mL) was stirred at 80 °C for 8 h.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using spectroscopic data. For example, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions of “this compound” can be analyzed based on its functional groups. The thiazole ring is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have wide range of biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be analyzed using spectroscopic data. For example, the MS-ESI data provides the m/z value.

Scientific Research Applications

Anticancer Applications

• A study synthesized and evaluated a series of compounds, including benzamide derivatives, for anticancer activity against various cancer cell lines. Several compounds showed moderate to excellent anticancer activities, highlighting the potential of these compounds in cancer therapy (Ravinaik et al., 2021).

Anti-inflammatory and Analgesic Properties

• Research on imidazothiazole and imidazobenzothiazole derivatives, including compounds related to the target molecule, demonstrated anti-inflammatory, analgesic, and antipyretic activities. This suggests their potential application in treating inflammation and pain-related conditions (Abignente et al., 1983).

Antimicrobial Properties

• A study investigated fluorobenzamides containing thiazole and thiazolidine for their antimicrobial activity. The research found that certain compounds exhibited significant antimicrobial properties, which could be beneficial in developing new antimicrobial drugs (Desai et al., 2013).
• Another study focused on synthesizing novel 2-substituted-1Hbenzimidazole derivatives, showing in vitro antimicrobial activity. This emphasizes the potential use of these compounds in fighting bacterial infections (Abdellatif et al., 2013).

Future Directions

The future directions for “2-(ethylthio)-N-((6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)benzamide” could involve further exploration of its biological activities and potential applications in medicinal chemistry. More efforts are required from the medicinal chemists for development of more efficient and safer anticancer agents.